3,3,4,4-tetrafluoropentan-1-ol
Description
3,3,4,4-tetrafluoropentan-1-ol is a chemical compound with the molecular formula C5H8F4O . It is used in various applications, including pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound consists of a pentan-1-ol backbone with four fluorine atoms attached at the 3rd and 4th carbon atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight, melting point, boiling point, and density .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3,4,4-tetrafluoropentan-1-ol can be achieved through a multi-step process involving the conversion of a starting material to an intermediate, followed by further reactions to yield the final product.", "Starting Materials": [ "1,1,1,2,3,3,4,4-octafluorobutane", "Sodium hydroxide (NaOH)", "Sulfuric acid (H2SO4)", "Sodium chloride (NaCl)", "Sodium bicarbonate (NaHCO3)", "Methanol (CH3OH)", "Hydrogen peroxide (H2O2)" ], "Reaction": [ "Step 1: Conversion of 1,1,1,2,3,3,4,4-octafluorobutane to 3,3,4,4-tetrafluorobutanal", "1. Mix 1,1,1,2,3,3,4,4-octafluorobutane with NaOH and H2SO4 in a reaction flask", "2. Heat the mixture to 80-90°C and stir for 2-3 hours", "3. Cool the mixture and extract the organic layer with NaCl solution", "4. Dry the organic layer with Na2SO4 and filter", "5. Distill the product to obtain 3,3,4,4-tetrafluorobutanal", "Step 2: Conversion of 3,3,4,4-tetrafluorobutanal to 3,3,4,4-tetrafluoropentan-1-ol", "1. Mix 3,3,4,4-tetrafluorobutanal with NaHCO3 and CH3OH in a reaction flask", "2. Add H2O2 dropwise to the mixture and stir for 2-3 hours", "3. Cool the mixture and extract the organic layer with NaCl solution", "4. Dry the organic layer with Na2SO4 and filter", "5. Distill the product to obtain 3,3,4,4-tetrafluoropentan-1-ol" ] } | |
CAS RN |
2228643-10-3 |
Molecular Formula |
C5H8F4O |
Molecular Weight |
160.1 |
Purity |
95 |
Origin of Product |
United States |
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